ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H25ClN2O6S/c1-3-31-22(27)16-4-6-17(7-5-16)24-21(26)15-10-12-25(13-11-15)32(28,29)18-8-9-20(30-2)19(23)14-18/h4-9,14-15H,3,10-13H2,1-2H3,(H,24,26)
• InChI Key: GXINDTSKFNSNPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C22H25ClN2O6S
• Molecular Weight: 481.0 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonate reagents, which share similarities with the compound , involves multiple steps, including the derivatization of specific moieties for analytical purposes. For example, a new sulfonate reagent was synthesized for analytical derivatization in liquid chromatography, involving fluorophore tagging for sensitive detection and a tertiary amino function for easy removal after derivatization (Wu et al., 1997). Such methodologies could potentially be adapted for the synthesis of ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate, focusing on the introduction of specific functional groups for targeted chemical properties.

Molecular Structure Analysis

The molecular structure of compounds similar to ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate has been elucidated using X-ray diffraction and spectral data. For instance, the crystal structure of 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile provided insights into its antimicrobial activity and docking studies, which could serve as a basis for understanding the molecular arrangement and interactions of ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate (Okasha et al., 2022).

Chemical Reactions and Properties

The chemical reactivity and properties of related compounds can offer insights into the behavior of ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate under various conditions. For instance, the rearrangement and coordination of related sulfonamido compounds indicate the potential for complex chemical reactions involving nickel centers, which could similarly influence the reactivity of the compound (Bermejo et al., 2000).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the applications and handling of ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate. Studies on similar compounds, such as the crystal structure analysis of ethyl (E)-4-(4-chlorophenyl)-4-methoxy-2-oxobut-3-enoate, provide a foundation for predicting the physical characteristics of the compound (Flores et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under different conditions, and potential for chemical modifications, are essential aspects of ethyl 4-[({1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)amino]benzoate. Research on related compounds, such as the synthesis and application of a 2-[(4-fluorophenyl)-sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor, sheds light on the methodologies for protecting and modifying hydroxyl groups, which could be relevant for manipulating the chemical properties of the compound (Spjut et al., 2010).

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine its mechanism of action. This could involve in vitro studies with purified proteins or cells, or in vivo studies in animals.

Safety and Hazards

Information on the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on the compound’s toxicity, flammability, and potential environmental impact.

Future Directions

Future research on a compound could involve further studies to optimize its synthesis, investigations into its mechanism of action, or the development of new applications for the compound.